Xanthocillin X monomethyl ether
Xanthocillin X monomethyl ether
Xanthocillin X monomethyl ether is a natural product found in Aspergillus and Aspergillus cejpii with data available.
Brand Name:
Vulcanchem
CAS No.:
19559-24-1
VCID:
VC21061862
InChI:
InChI=1S/C19H14N2O2/c1-20-18(12-14-4-8-16(22)9-5-14)19(21-2)13-15-6-10-17(23-3)11-7-15/h4-13,22H,3H3/b18-12-,19-13-
SMILES:
COC1=CC=C(C=C1)C=C(C(=CC2=CC=C(C=C2)O)[N+]#[C-])[N+]#[C-]
Molecular Formula:
C19H14N2O2
Molecular Weight:
302.3 g/mol
Xanthocillin X monomethyl ether
CAS No.: 19559-24-1
Cat. No.: VC21061862
Molecular Formula: C19H14N2O2
Molecular Weight: 302.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Xanthocillin X monomethyl ether is a natural product found in Aspergillus and Aspergillus cejpii with data available. |
|---|---|
| CAS No. | 19559-24-1 |
| Molecular Formula | C19H14N2O2 |
| Molecular Weight | 302.3 g/mol |
| IUPAC Name | 4-[(1Z,3Z)-2,3-diisocyano-4-(4-methoxyphenyl)buta-1,3-dienyl]phenol |
| Standard InChI | InChI=1S/C19H14N2O2/c1-20-18(12-14-4-8-16(22)9-5-14)19(21-2)13-15-6-10-17(23-3)11-7-15/h4-13,22H,3H3/b18-12-,19-13- |
| Standard InChI Key | NIFGBMKUAMIQJA-BKHHGCLFSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)/C=C(/C(=C/C2=CC=C(C=C2)O)/[N+]#[C-])\[N+]#[C-] |
| SMILES | COC1=CC=C(C=C1)C=C(C(=CC2=CC=C(C=C2)O)[N+]#[C-])[N+]#[C-] |
| Canonical SMILES | COC1=CC=C(C=C1)C=C(C(=CC2=CC=C(C=C2)O)[N+]#[C-])[N+]#[C-] |
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